Cas no 1114627-45-0 (N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide)

• Product Name: N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide
• CAS No: 1114627-45-0
• MF: C₂₃H₁₇N₅O₂S
• MW: 427.478382825851
• CID: 5395299
• Update Time: 2025-06-10

N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Oxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-2-yl)amino]-N-(phenylmethyl)benzamide
• N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

• Inchi： 1S/C23H17N5O2S/c29-20(24-14-15-6-2-1-3-7-15)16-10-12-17(13-11-16)25-22-27-28-21(30)18-8-4-5-9-19(18)26-23(28)31-22/h1-13H,14H2,(H,24,29)(H,25,27)
• InChI Key： YXLABKYMFNCYAU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC=C2)C=C1

Computed Properties

• Exact Mass: 427.11
• Monoisotopic Mass: 427.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.05±0.46(Predicted)

Additional information on N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide (CAS 1114627-45-0): A Comprehensive Overview of Its Chemical Properties and Research Applications

In the realm of heterocyclic chemistry, N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide (CAS 1114627-45-0) has emerged as a compound of significant interest due to its unique structural framework and potential applications in medicinal research. This molecule combines a quinazoline core with a thiadiazole moiety, creating a hybrid scaffold that exhibits intriguing biochemical interactions. Researchers are particularly drawn to its multi-targeting capabilities, which align with current trends in drug discovery focusing on polypharmacology and kinase inhibition.

The compound's CAS 1114627-45-0 serves as a critical identifier in chemical databases, linking to studies exploring its synthetic pathways and structure-activity relationships (SAR). Recent literature highlights its relevance in addressing oxidative stress-related pathways, a hot topic in neurodegenerative disease research. The benzamide substitution pattern in this molecule has shown remarkable bioisosteric properties, making it a valuable template for designing next-generation enzyme modulators.

From a synthetic chemistry perspective, the [1,3,4]thiadiazolo[2,3-b]quinazolin system presents fascinating challenges and opportunities. Modern green chemistry approaches have been applied to its preparation, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. The compound's crystallographic data reveals important insights into its molecular packing and hydrogen bonding networks, which are crucial for understanding its solid-state properties.

In computational chemistry circles, N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide has become a subject for molecular docking studies and quantum mechanical calculations. Its electronic distribution and frontier molecular orbitals have been extensively analyzed to predict its reactivity patterns. These computational approaches complement experimental findings and help explain the compound's observed selectivity profiles in biological assays.

The pharmaceutical potential of this compound is further underscored by its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile evaluations. Current research investigates its blood-brain barrier permeability, a key consideration for central nervous system (CNS) drug development. The benzyl substituent in particular has been modified to optimize lipophilicity while maintaining desirable pharmacokinetic properties.

Analytical chemists have developed specialized HPLC methods and mass spectrometry protocols for characterizing CAS 1114627-45-0 and its derivatives. These techniques are essential for quality control in research settings and have been adapted for studying the compound's metabolic stability in various biological matrices. The growing availability of high-purity reference standards has facilitated more reproducible studies across laboratories.

In material science applications, the π-conjugated system of this thiadiazoloquinazoline derivative has attracted attention for potential organic electronic applications. Researchers are examining its charge transport properties and photophysical characteristics, which may lead to innovations in optoelectronic devices. The compound's thermal stability makes it particularly interesting for high-performance materials development.

The scientific community continues to explore novel derivatization strategies for this chemical entity, with recent patents highlighting its utility as a pharmacophore in various therapeutic areas. Its structure-property relationships are being systematically investigated through combinatorial chemistry approaches, yielding valuable data for cheminformatics databases. As research progresses, N-benzyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide stands as a compelling example of how molecular hybridization can lead to compounds with enhanced biological profiles and diverse applications.